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Abstract
Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide that has garnered

significant attention in the cosmetic and dermatological fields for its potent anti-aging

properties. Marketed primarily under the trade name Relistase™, this peptide is designed to

combat skin sagging and loss of firmness by targeting key components of the extracellular

matrix (ECM). This technical guide provides a comprehensive overview of the chemical and

physical properties of Acetylarginyltryptophyl diphenylglycine, its mechanism of action, and

available data from efficacy studies. While detailed experimental protocols for this proprietary

ingredient are not publicly available, this document synthesizes the existing information to

serve as a valuable resource for researchers and professionals in drug and cosmetic

development.

Chemical and Physical Properties
Acetylarginyltryptophyl diphenylglycine is a complex synthetic peptide. While specific

quantitative data for the pure compound, such as melting and boiling points, are not readily
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available in public literature, likely due to its proprietary nature, key identifying information has

been compiled. The commercially available form is typically a solution, for instance, Relistase®

is a solution in glycerin.

Table 1: Chemical and Physical Properties of Acetylarginyltryptophyl Diphenylglycine

Property Value Source(s)

IUPAC Name

(2S)-2-[[(2S)-2-[[(2S)-2-

[[(2S)-2-acetamido-5-

(diaminomethylideneamino)pe

ntanoyl]amino]-3-(1H-indol-3-

yl)propanoyl]amino]-2-

phenylacetyl]amino]-2-

phenylacetic acid

[1]

Molecular Formula C35H40N8O6 [1]

Molecular Weight 668.7 g/mol [1]

CAS Number 1334583-93-5 [1]

Synonyms
Relistase, Acetyl Dipeptide-13

Diphenylglycine
[1][2]

Physical State Solid (pure compound) [3]

Solubility Water-soluble

Natural Origin Content (for

Relistase® solution)

99.99% according to ISO

16128
[1]

Note: The majority of publicly available safety and technical data sheets indicate "no data

available" for properties such as melting point, boiling point, and specific solubility values.

Mechanism of Action and Biological Activity
Acetylarginyltryptophyl diphenylglycine primarily functions by modulating the integrity of the

skin's extracellular matrix, which is crucial for maintaining skin firmness and elasticity. Its

mechanism of action is twofold:
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Inhibition of Elastase Activity: Elastin is a key protein in the ECM responsible for the skin's

ability to recoil. The enzyme elastase breaks down elastin, and its activity increases with age

and exposure to environmental stressors. Acetylarginyltryptophyl diphenylglycine has

been shown to inhibit elastase activity, thereby protecting existing elastin fibers from

degradation.[2]

Stimulation of Collagen Synthesis: Collagen provides structural support to the skin. The

synthesis of collagen, particularly type I collagen, decreases with age. This peptide has been

demonstrated to boost the synthesis of type I collagen, which helps to restore the skin's

structural integrity and firmness.[2][4][5]

These dual actions result in improved skin elasticity and a reduction in skin sagging.
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Mechanism of Action of Acetylarginyltryptophyl Diphenylglycine.

Experimental Data and Efficacy
While detailed experimental protocols are proprietary, technical datasheets and cosmetic

ingredient databases provide summaries of in-vitro and in-vivo studies demonstrating the

efficacy of Acetylarginyltryptophyl diphenylglycine.

In-Vitro Studies
In-vitro studies have confirmed the peptide's dual mechanism of action. Assays have

demonstrated its ability to inhibit elastase activity and to stimulate the synthesis of type I

collagen in cell cultures.[2]
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In-Vivo Studies
Clinical studies on human subjects have provided quantitative evidence of the peptide's

effectiveness. One notable study on mature women (average age 49) using a formulation with

4% Relistase® for 8 weeks yielded the following results:

Table 2: Summary of In-Vivo Efficacy Data for 4% Relistase® Solution

Parameter Result Duration of Study

Skin Elasticity Improvement 14% 8 weeks

Skin Tightness Increase 15.6% 8 weeks

Source: Manufacturer's in-vivo test data.

Experimental Methodologies (General Overview)
Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of

Acetylarginyltryptophyl diphenylglycine, as well as for the specific bioassays, are not

publicly available. However, based on standard practices in peptide chemistry and cosmetic

science, the following general methodologies are likely employed.

Synthesis and Purification
The synthesis of Acetylarginyltryptophyl diphenylglycine is described as a reaction

between acetic acid, arginine, phenylglycine, and tryptophan. This suggests a standard peptide

synthesis protocol, which could be either solid-phase or solution-phase synthesis.
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General Workflow for Peptide Synthesis and Purification.

Following synthesis, the crude peptide would undergo purification, typically using High-

Performance Liquid Chromatography (HPLC). The identity and purity of the final product are
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then confirmed using analytical techniques such as HPLC and Mass Spectrometry (MS). A

patent document mentions HPLC analysis in acetonitrile gradients and confirmation of peptide

identity by Electrospray Mass Spectrometry (ES-MS), with a reported purity of over 85%.

Elastase Inhibition Assay
The ability of the peptide to inhibit elastase activity is likely determined using a colorimetric or

fluorometric assay. In a typical protocol, a known amount of elastase is incubated with a

substrate that releases a colored or fluorescent product upon cleavage. The assay is run in the

presence and absence of Acetylarginyltryptophyl diphenylglycine, and the reduction in

signal in the presence of the peptide indicates its inhibitory activity.

Collagen Synthesis Assay
The stimulation of collagen synthesis is commonly measured in cultured human dermal

fibroblasts. Cells are treated with the peptide for a specific period. The amount of newly

synthesized collagen can be quantified using various methods, such as:

ELISA (Enzyme-Linked Immunosorbent Assay): This method uses antibodies specific to type

I collagen to quantify its concentration in the cell culture supernatant.

Western Blotting: This technique can be used to detect and quantify collagen protein levels

within the cells.

Quantitative PCR (qPCR): This method measures the expression of the gene encoding for

type I collagen (COL1A1) to assess the peptide's effect at the transcriptional level.

Conclusion
Acetylarginyltryptophyl diphenylglycine is a well-documented cosmetic peptide with a clear

mechanism of action targeting the key drivers of skin aging: elastin degradation and reduced

collagen synthesis. While the proprietary nature of this ingredient limits the public availability of

detailed chemical data and experimental protocols, the existing information from technical

datasheets and scientific literature provides a strong foundation for its application in the

development of anti-aging skincare products. Further independent research would be beneficial

to fully elucidate its properties and to explore its potential in other therapeutic areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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